Cas no 2228810-80-6 (1-(6-bromopyridin-3-yl)-2-chloroethan-1-ol)

• Product Name: 1-(6-bromopyridin-3-yl)-2-chloroethan-1-ol
• CAS No: 2228810-80-6
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 6460106
• PubChem ID: 165660776
• Update Time: 2025-05-27

1-(6-bromopyridin-3-yl)-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-3-yl)-2-chloroethan-1-ol
• 2228810-80-6
• EN300-1906163

• Inchi： 1S/C7H7BrClNO/c8-7-2-1-5(4-10-7)6(11)3-9/h1-2,4,6,11H,3H2
• InChI Key： SMIULOWZWXOILG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(CCl)O

Computed Properties

• Exact Mass: 234.93995g/mol
• Monoisotopic Mass: 234.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-bromopyridin-3-yl)-2-chloroethan-1-ol

Comprehensive Overview of 1-(6-Bromopyridin-3-yl)-2-chloroethan-1-ol (CAS No. 2228810-80-6)

1-(6-Bromopyridin-3-yl)-2-chloroethan-1-ol (CAS No. 2228810-80-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromopyridine and chloroethanol functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structural features make it invaluable for applications in drug discovery, material science, and specialty chemicals. Researchers are particularly interested in its potential to act as a building block for heterocyclic compounds, which are pivotal in developing new therapeutics and functional materials.

The growing demand for high-purity intermediates like 1-(6-Bromopyridin-3-yl)-2-chloroethan-1-ol reflects the broader trends in the chemical industry, where precision and efficiency are paramount. With the rise of green chemistry and sustainable synthesis methods, this compound is being explored for its compatibility with eco-friendly processes. For instance, its reactivity under mild conditions aligns with the principles of atom economy and reduced waste generation, making it a candidate for sustainable manufacturing. Additionally, its role in catalyzed reactions and cross-coupling methodologies highlights its relevance in modern synthetic chemistry.

One of the most frequently searched questions about CAS No. 2228810-80-6 revolves around its synthetic routes and purification techniques. Advanced chromatographic methods, such as HPLC and preparative TLC, are commonly employed to achieve the desired purity levels. Furthermore, the compound’s stability under various storage conditions is a critical consideration for industrial applications. Researchers often inquire about its solubility profile, which includes compatibility with polar solvents like DMSO and methanol, as well as its behavior in aqueous systems.

In the context of drug development, 1-(6-Bromopyridin-3-yl)-2-chloroethan-1-ol is frequently discussed in forums and scientific literature for its potential to yield bioactive derivatives. Its pyridine core is a common motif in FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and infectious diseases. This has led to increased interest in its structure-activity relationships (SAR), with many studies focusing on optimizing its pharmacophore for enhanced efficacy. The compound’s bromo and chloro substituents also offer opportunities for further functionalization, enabling the creation of diverse molecular libraries.

From an SEO perspective, keywords such as "buy 1-(6-Bromopyridin-3-yl)-2-chloroethan-1-ol", "CAS 2228810-80-6 suppliers", and "bromopyridine derivatives synthesis" are highly relevant. These terms reflect the commercial and academic interest in this compound. Additionally, trending topics like AI-assisted drug discovery and machine learning in chemical synthesis are increasingly associated with intermediates like 1-(6-Bromopyridin-3-yl)-2-chloroethan-1-ol, as computational tools accelerate the identification of optimal reaction pathways.

In summary, 1-(6-Bromopyridin-3-yl)-2-chloroethan-1-ol (CAS No. 2228810-80-6) is a compound of immense scientific and industrial significance. Its applications span multiple disciplines, from medicinal chemistry to material science, and its role in sustainable synthesis continues to evolve. As research advances, this compound is likely to remain a focal point for innovation, driven by its structural versatility and alignment with contemporary chemical trends.